Cas no 86530-28-1 (β-Apo-13-carotenone D3)

β-Apo-13-carotenone D3 structure

Product Name:β-Apo-13-carotenone D3

CAS No:86530-28-1

MF:C₁₈H₂₆O

MW:261.416930675507

CID:2359982

Update Time:2024-10-26

β-Apo-13-carotenone D3 Chemical and Physical Properties

Names and Identifiers

- β-Apo-13-carotenone D3
- (3E,5E,7E)-1,1,1-trideuterio-6-methyl-8-(2,6,6-trimethylcyclohexen-1-yl)octa-3,5,7-trien-2-one
- D'Orenone D3
- beta-Apo-13-carotenone D3
- 3,5,7-Octatrien-2-one-1,1,1-d3, 6-methyl-8-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E,E,E)- (ZCI)
- Inchi： 1S/C18H26O/c1-14(8-6-10-16(3)19)11-12-17-15(2)9-7-13-18(17,4)5/h6,8,10-12H,7,9,13H2,1-5H3/b10-6+,12-11+,14-8+/i3D3
- InChI Key： UBTNVRPIHJRBCI-UUTGIGQUSA-N
- SMILES： C(/C1=C(C)CCCC1(C)C)=C\C(\C)=C\C=C\C(=O)C([2H])([2H])[2H]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 456
XLogP3: 4.8
Topological Polar Surface Area: 17.1

β-Apo-13-carotenone D3 Security Information

Storage Condition：Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

β-Apo-13-carotenone D3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-101953S-1mg	β-Apo-13-carotenone D3	86530-28-1		1mg	￥4200	2021-07-08
MedChemExpress	HY-101953S-5mg	β-Apo-13-carotenone D3	86530-28-1		5mg	￥13200	2021-07-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A876929-1mg	β-Apo-13-carotenone D3	86530-28-1	98%	1mg	￥3,990.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A876929-5mg	β-Apo-13-carotenone D3	86530-28-1	98%	5mg	￥13,200.00	2022-01-13
ChemScence	CS-7500-1mg	β-Apo-13-carotenone D3	86530-28-1		1mg	$420.0	2021-09-02
ChemScence	CS-7500-5mg	β-Apo-13-carotenone D3	86530-28-1		5mg	$1320.0	2021-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A75140-1mg	86530-28-1	86530-28-1	94%	1mg	¥5682.0	2023-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce51252-1mg	β-Apo-13-carotenone D3 (D'Orenone D3)	86530-28-1	98%	1mg	￥3120.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce51252-5mg	β-Apo-13-carotenone D3 (D'Orenone D3)	86530-28-1	98%	5mg	￥9807.00	2023-09-07
Cooke Chemical	M9323534-1mg	β-Apo-13-carotenoneD3	86530-28-1	98%	1mg	RMB 3192.00	2025-02-21

β-Apo-13-carotenone D3 Production Method

Production Method 1

3917-41-7

86530-28-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Acetone , Water
2.1 Reagents: Water-d2 Catalysts: Sodium hydroxide-d Solvents: Pyridine , Water-d2

Reference

Synthesis of tri-, tetra-, and pentadeuterated forms of vitamin A

Bergen, H. Robert; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1988, 25(1), 11-21

Production Method 2

105-36-2

86530-28-1

Reaction Conditions

1.1 Solvents: Triethyl phosphite
2.1 Reagents: Sodium hydride Solvents: Diethyl ether
2.2 Solvents: Diethyl ether
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
4.1 Reagents: Acetone Solvents: Hexane
5.1 Reagents: Sodium hydroxide Solvents: Acetone , Water
6.1 Reagents: Water-d2 Catalysts: Sodium hydroxide-d Solvents: Pyridine , Water-d2

Reference

Synthesis of tri-, tetra-, and pentadeuterated forms of vitamin A

Bergen, H. Robert; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1988, 25(1), 11-21

Production Method 3

17974-57-1

86530-28-1

Reaction Conditions

1.1 Reagents: Water-d2 Catalysts: Sodium hydroxide-d Solvents: Pyridine , Water-d2

Reference

Synthesis of tri-, tetra-, and pentadeuterated forms of vitamin A

Bergen, H. Robert; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1988, 25(1), 11-21

Production Method 4

3917-39-3

86530-28-1

Reaction Conditions

1.1 Reagents: Acetone Solvents: Hexane
2.1 Reagents: Sodium hydroxide Solvents: Acetone , Water
3.1 Reagents: Water-d2 Catalysts: Sodium hydroxide-d Solvents: Pyridine , Water-d2

Reference

Synthesis of tri-, tetra-, and pentadeuterated forms of vitamin A

Bergen, H. Robert; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1988, 25(1), 11-21

Production Method 5

17974-55-9

86530-28-1

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
2.1 Reagents: Acetone Solvents: Hexane
3.1 Reagents: Sodium hydroxide Solvents: Acetone , Water
4.1 Reagents: Water-d2 Catalysts: Sodium hydroxide-d Solvents: Pyridine , Water-d2

Reference

Synthesis of tri-, tetra-, and pentadeuterated forms of vitamin A

Bergen, H. Robert; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1988, 25(1), 11-21

Production Method 6

867-13-0

79-77-6

86530-28-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Diethyl ether
1.2 Solvents: Diethyl ether
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
3.1 Reagents: Acetone Solvents: Hexane
4.1 Reagents: Sodium hydroxide Solvents: Acetone , Water
5.1 Reagents: Water-d2 Catalysts: Sodium hydroxide-d Solvents: Pyridine , Water-d2

Reference

Synthesis of tri-, tetra-, and pentadeuterated forms of vitamin A

Bergen, H. Robert; et al, Journal of Labelled Compounds and Radiopharmaceuticals, 1988, 25(1), 11-21